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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B1665024 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

analytical standards are paramount. This guide provides a comparative analysis of available

2',3'-O-Isopropylideneadenosine-¹³C₅ analytical standards, offering a clear overview of product

specifications, certification details, and the experimental protocols underpinning their quality

control. This isotopically labeled internal standard is crucial for accurate quantification in mass

spectrometry-based studies, such as pharmacokinetic analyses and metabolic research.

Product Comparison
While the market for the specific 2',3'-O-Isopropylideneadenosine-¹³C₅ standard is niche, a

direct product from MedChemExpress (MCE) is available. For comparative purposes, we are

including closely related tosylated analogues, which may serve as precursors or alternative

standards in certain applications.
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Feature MedChemExpress Benchchem
United States
Biological

Product Name

2',3'-O-

Isopropylideneadenosi

ne-¹³C₅

2',3'-O-

Isopropylidene-5'-O-

tosyladenosine-¹³C₅

2',3'-O-

Isopropylidene-5'-O-

tosyladenosine-¹³C₅

Catalog Number HY-W008048S B1160911 421236[1]

Molecular Formula C₈¹³C₅H₁₇N₅O₄ C₁₅¹³C₅H₂₃N₅O₆S C₁₅¹³C₅H₂₃N₅O₆S[1]

Molecular Weight 312.27 466.45 466.45[1]

Purity

>98% (General claim

by MCE for their

labeled compounds)

Usually 95% Highly Purified[1]

Isotopic Enrichment

>99% (General claim

by MCE for their

labeled compounds)

Not specified Not specified

Certification

Certificate of Analysis

(CoA) provided with

product.

For research use only.

Not for human or

veterinary use.

For research use only.

Analytical Data on

CoA

Typically includes

LCMS and/or NMR

data confirming

structure and purity.

Not specified Not specified

Experimental Protocols
The certification of analytical standards like 2',3'-O-Isopropylideneadenosine-¹³C₅ involves a

series of rigorous analytical tests to confirm the structure, purity, and isotopic enrichment of the

compound. While specific protocols are proprietary to each manufacturer, the following

represents a standard workflow for the quality control of such standards.

Structural Elucidation and Identity Confirmation
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: To confirm the proton skeleton of the molecule. The spectrum is compared

against the unlabeled standard to ensure the correct structure.

¹³C NMR: To confirm the carbon skeleton and the positions of the ¹³C labels. The enriched

carbons will show significantly enhanced signals.

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): To determine the accurate mass of the

molecule, confirming the elemental composition and the incorporation of the five ¹³C

atoms.

LC-MS/MS: To further confirm the identity by comparing the fragmentation pattern with the

unlabeled standard.

Purity Assessment
High-Performance Liquid Chromatography (HPLC):

An HPLC method with a suitable column (e.g., C18) and mobile phase is developed to

separate the main compound from any impurities.

Detection is typically performed using a UV detector at a wavelength where the adenosine

moiety has maximum absorbance (around 260 nm).

Purity is calculated based on the area percentage of the main peak.

Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS is used to identify and quantify any impurities that may not be resolved or detected

by HPLC-UV.

Isotopic Enrichment Determination
Mass Spectrometry (MS):

The isotopic distribution of the molecular ion is analyzed to determine the percentage of

the M+5 peak (representing the fully ¹³C₅ labeled molecule) relative to other isotopic
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peaks. This provides a measure of the isotopic enrichment.

Synthesis & Purification Final Product

¹³C₅-Labeled Precursor Chemical Synthesis Purification (e.g., Chromatography)
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Analytical Sample
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(MS)

Certified Analytical StandardCoA Generation
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Certification Workflow for Isotope-Labeled Standards

Signaling Pathways and Applications
2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a key signaling molecule. While

the isopropylidene group is primarily for chemical protection and solubility modification, the

adenosine core interacts with adenosine receptors (A₁, A₂ₐ, A₂ₑ, and A₃). These receptors are

G-protein coupled receptors (GPCRs) that modulate various downstream signaling pathways,

including the adenylyl cyclase/cAMP pathway. The ¹³C₅-labeled version is an indispensable tool

for tracing the parent molecule in complex biological matrices.
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Cellular Interaction
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Simplified Adenosine Receptor Signaling Pathway
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Conclusion
For researchers requiring a 2',3'-O-Isopropylideneadenosine-¹³C₅ analytical standard,

MedChemExpress appears to be the primary commercial source. While direct competitors for

this exact molecule are not readily apparent, related tosylated compounds are available from

suppliers like Benchchem and United States Biological. The choice of standard will depend on

the specific requirements of the analytical method. It is always recommended to obtain a lot-

specific Certificate of Analysis to ensure the quality and suitability of the standard for its

intended application. The experimental protocols outlined above provide a general framework

for the rigorous quality control that should be expected for such a critical analytical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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